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Compound of Interest

Compound Name: 4-Chloro-3-nitropyridine

Cat. No.: B021940

For Immediate Reference: Key Safety and Handling Protocols for 4-Chloro-3-nitropyridine

This guide provides essential, procedural information for researchers, scientists, and drug
development professionals on the safe handling and disposal of 4-Chloro-3-nitropyridine.
Adherence to these protocols is critical to ensure personal safety and maintain a secure
laboratory environment.

Hazard Identification and Classification

4-Chloro-3-nitropyridine is classified as a hazardous chemical. It is crucial to be aware of its
primary health risks.

Hazard Classification GHS Code Description
Acute Toxicity, Oral (Category o
3) H301 Toxic if swallowed.[1][2][3]
Serious Eye Damage H318 Causes serious eye damage.
(Category 1) [1](2][3]
Skin Irritation H315 Causes skin irritation.[2][4]

_ o May cause respiratory
Respiratory Irritation H335

irritation.[2][4][5]

Signal Word: Danger[1][2]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Chloro-3-nitropyridine to minimize
exposure risk.

PPE Category Item Specification

Must comply with OSHA's 29
Eye and Face Protection Safety Goggles or Face Shield CFR 1910.133 or European
Standard EN166.[1]

Nitrile or other appropriate
Hand Protection Chemical-resistant gloves material. Double gloving is

recommended.[6][7]

) Laboratory Coat or Chemical- Long-sleeved and fully
Body Protection ]
resistant Gown buttoned.

Use a dust mask (e.g., N95)
Respiratory Protection NIOSH-approved Respirator for handling the solid form to

avoid inhaling dust particles.

Operational Plan: Step-by-Step Handling Procedure

Follow this workflow to ensure the safe handling of 4-Chloro-3-nitropyridine from receipt to
disposal.
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Caption: Workflow for Safe Handling of 4-Chloro-3-nitropyridine.
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1. Preparation:

¢ Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 4-Chloro-3-nitropyridine.[1]

» Don Personal Protective Equipment (PPE): Put on all required PPE as specified in the table
above.

o Prepare the Work Area: All handling of 4-Chloro-3-nitropyridine solid and its solutions must
be conducted within a certified chemical fume hood.[4] Ensure that an eyewash station and
safety shower are readily accessible.[1]

2. Handling:
» Weighing: When weighing the solid, do so within the fume hood to prevent inhalation of dust.

e Solution Preparation and Use: If preparing a solution, add the solid to the solvent slowly.
Avoid splashing. Keep containers closed when not in use.

3. Post-Handling and Storage:

o Decontamination: After use, decontaminate all surfaces, glassware, and equipment that
came into contact with the chemical.

» Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Remove gloves last.

o Storage: Store 4-Chloro-3-nitropyridine in a tightly sealed container in a cool, dry, and well-
ventilated area.[5][8] It should be stored locked up.[1]

Emergency Procedures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing and

seek immediate medical attention.[1]

Wash off immediately with plenty of soap and
i water for at least 15 minutes.[1][9] Remove
Skin Contact _ _ i o
contaminated clothing. Seek medical attention if

irritation persists.[9]

Do NOT induce vomiting.[1] Rinse mouth and

Ingestion ) ) ]
immediately call a poison center or doctor.[1]
Move the person to fresh air.[1] If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[1]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

» Waste Segregation: All waste contaminated with 4-Chloro-3-nitropyridine, including empty
containers, used PPE, and contaminated materials, must be collected in a designated,
labeled hazardous waste container.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "4-Chloro-3-nitropyridine".

» Disposal Method: Dispose of the contents and container in accordance with local, state, and
federal regulations through an approved waste disposal plant.[1][5] Do not dispose of down
the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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